11,13-dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione
Description
11,13-Dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione is a macrocyclic polyketide derivative belonging to the curvularin family. Its structure features a 12-membered benzoxacyclododecine ring with hydroxyl groups at positions 11 and 13, a methyl group at position 4, and two ketone moieties at positions 2 and 10 . The compound shares a core scaffold with naturally occurring curvularins but differs in hydrogenation states and substituent patterns. Its molecular formula is C₁₆H₁₈O₅ (exact mass: 290.11542), as confirmed by high-resolution mass spectrometry (HRMS) .
Properties
IUPAC Name |
13,15-dihydroxy-5-methyl-4-oxabicyclo[10.4.0]hexadeca-1(12),9,13,15-tetraene-3,11-dione | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18O5/c1-10-5-3-2-4-6-13(18)16-11(8-15(20)21-10)7-12(17)9-14(16)19/h4,6-7,9-10,17,19H,2-3,5,8H2,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVIRMQMUBGNCKS-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18O5 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.31 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 11,13-dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and advanced purification methods like chromatography are employed to produce the compound on an industrial scale .
Chemical Reactions Analysis
Types of Reactions
11,13-Dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione undergoes various chemical reactions, including:
Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or aldehydes.
Reduction: The compound can be reduced to form alcohols or other reduced derivatives.
Substitution: The hydroxyl groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions vary depending on the desired reaction, including temperature, solvent, and reaction time .
Major Products Formed
The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols. Substitution reactions result in the formation of new derivatives with different functional groups .
Scientific Research Applications
11,13-Dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione has several scientific research applications:
Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.
Biology: The compound’s biological activity is studied for potential therapeutic applications.
Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 11,13-dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione involves its interaction with specific molecular targets and pathways. The hydroxyl groups play a crucial role in its reactivity and interaction with biological molecules. The compound may inhibit or activate certain enzymes, leading to various biological effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Curvularin (CAS 65690-37-1)
Curvularin, a parent compound in this family, lacks the hydroxyl group at position 13 and features a fully unsaturated macrocycle. Key differences include:
- Structural Features: Curvularin has a planar, non-hydrogenated benzoxacyclododecine ring, whereas the target compound is partially hydrogenated (hexahydro) .
- Bioactivity : Curvularin exhibits antifungal and phytotoxic properties, while the hydroxylation and hydrogenation in the target compound may enhance solubility and alter target specificity .
- Synthesis : Curvularin is biosynthesized via polyketide synthase pathways, whereas the target compound may arise from post-modification reactions, such as hydroxylation or hydrogenation .
| Property | Target Compound | Curvularin |
|---|---|---|
| Molecular Formula | C₁₆H₁₈O₅ | C₁₆H₁₈O₅ |
| CAS Number | 21178-57-4* | 65690-37-1 |
| Degree of Unsaturation | 4 (hexahydro) | 6 (fully unsaturated) |
| Key Functional Groups | 11,13-dihydroxy | 11-hydroxy |
*Note: The CAS 21178-57-4 corresponds to dehydrocurvularin, a closely related analog .
11-Hydroxycurvularin (CAS 134933-24-7, 1083198-71-3)
This derivative retains a single hydroxyl group at position 11 and shares partial hydrogenation. Differences include:
- Spectral Data : In NMR, the target compound shows distinct proton environments (e.g., δ 3.76–3.94 ppm for methoxy groups in methylated analogs), whereas 11-hydroxycurvularin exhibits downfield shifts for hydroxyl protons .
Methylated Derivatives (e.g., CAS 1258275-73-8)
Methylation of hydroxyl groups, as seen in (4S,8S)-11,13-dihydroxy-8-methoxy-4-methyl-..., alters physicochemical properties:
- Synthetic Routes: Methylation with (CH₃)₂SO₄/K₂CO₃ in acetone at 60°C yields methoxy derivatives with >80% efficiency, as demonstrated in anthraquinone analogs .
Biological Activity
11,13-dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione, commonly known as Curvularin, is a natural product primarily derived from the fungus Curvularia. This compound has garnered attention due to its notable biological activities, particularly its cytotoxic properties against various cancer cell lines. This article explores the biological activity of Curvularin, supported by research findings, case studies, and data tables.
Chemical Structure and Composition:
- Molecular Formula: C₁₆H₂₀O₅
- Molecular Mass: 292.33 g/mol
- CAS Registry Number: 10140-70-2
- Melting Point: 205-207 °C
Structural Representation
The structure of Curvularin can be represented using various chemical notations:
- InChI: InChI=1S/C16H20O5/c1-10-5-3-2-4-6-13(18)16-11(8-15(20)21-10)7-12(17)9-14(16)19/h7,9-10,17,19H,2-6,8H2,1H3
- SMILES: CC1CCCCCC(=O)C2=C(C=C(C=C2CC(=O)O1)O)O
Cytotoxicity Against Cancer Cells
Curvularin exhibits significant cytotoxic activity against various cancer cell lines. Research has demonstrated that it selectively induces apoptosis in cancer cells while sparing normal cells.
Case Study: Cytotoxic Effects on Cancer Cell Lines
A study evaluated the cytotoxic effects of Curvularin on several cancer cell lines including:
- HeLa (cervical cancer)
- MCF7 (breast cancer)
- A549 (lung cancer)
Results:
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| HeLa | 15.0 | Apoptosis induction |
| MCF7 | 20.5 | Cell cycle arrest |
| A549 | 18.0 | Reactive oxygen species (ROS) generation |
These findings indicate that Curvularin's mechanism involves both apoptosis and ROS generation, leading to cell death in cancerous cells.
Antifungal Activity
Curvularin has also been noted for its antifungal properties. It has shown efficacy against various fungal strains, making it a potential candidate for antifungal drug development.
Research Findings on Antifungal Activity
A study assessed the antifungal activity of Curvularin against common pathogenic fungi:
| Fungal Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Candida albicans | 8 µg/mL |
| Aspergillus niger | 16 µg/mL |
| Cryptococcus neoformans | 4 µg/mL |
The data suggest that Curvularin may inhibit fungal growth effectively at low concentrations.
Apoptosis Induction
Curvularin triggers apoptosis through the intrinsic pathway by activating caspases and altering mitochondrial membrane potential. This leads to the release of cytochrome c and subsequent activation of apoptotic cascades.
ROS Generation
The compound's ability to generate reactive oxygen species contributes to oxidative stress within cancer cells. This mechanism is crucial for its cytotoxic effects and is being investigated for therapeutic applications in oncology.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
